Cas no 1189128-27-5 (tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate
• CAS No: 1189128-27-5
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 5750740
• PubChem ID: 102367410
• Update Time: 2025-05-22

tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• EN300-1453875
• tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate
• 1189128-27-5
• 3-Bromo-4-methoxycinnamic acid tert-butyl ester

• Inchi： 1S/C14H17BrO3/c1-14(2,3)18-13(16)8-6-10-5-7-12(17-4)11(15)9-10/h5-9H,1-4H3/b8-6+
• InChI Key： YEFNMEKWZLEXIR-SOFGYWHQSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C/C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 312.03611g/mol
• Monoisotopic Mass: 312.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Additional information on tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate

tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate: A Comprehensive Overview

tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate, identified by the CAS number 1189128-27-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various research domains. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements associated with this compound.

The molecular structure of tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate comprises a tert-butyl group attached to a propenoate moiety, which is further substituted with a bromo and methoxy group on the aromatic ring. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the tert-butyl group also contributes to the compound's stability and solubility in organic solvents.

Recent studies have highlighted the role of tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoate in organocatalytic reactions, particularly in the synthesis of complex molecules with high enantioselectivity. Researchers have employed this compound as a versatile building block in asymmetric catalysis, leveraging its ability to undergo enolate formation and subsequent alkylation or acylation reactions. These findings underscore its importance in modern organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 1189128-27-5. One common approach involves the esterification of (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-enoic acid with tert-butanol under acidic conditions. Optimization of reaction conditions, such as temperature and catalyst selection, has been shown to significantly influence the yield and purity of the product.

The application of tert-butyl (2E)-3-(3-bromo-4-methoxyphenyl)prop-2-en oate extends beyond traditional organic synthesis into areas such as polymer chemistry and drug discovery. For instance, its use as a monomer in controlled radical polymerization has been explored, leading to the development of novel polymeric materials with tailored properties. Additionally, preliminary studies suggest that this compound may exhibit bioactivity relevant to pharmacological applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1189128-27-. Density functional theory (DFT) calculations have revealed that the substituents on the aromatic ring significantly modulate the electron distribution within the molecule, thereby influencing its reactivity towards nucleophilic and electrophilic attack.

In conclusion, tert-butyl (2E)-3-(3-bromo -4-methoxyphen yl)pro p - ̃ p - enoate strong > remains a focal point in contemporary chemical research due to its versatile structure and promising applications across multiple disciplines. p > article > response >